1-(4-fluorophenyl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C19H16FN3O2/c20-14-5-3-13(4-6-14)19(7-8-19)18(24)23-12-15-17(22-10-9-21-15)16-2-1-11-25-16/h1-6,9-11H,7-8,12H2,(H,23,24)
• InChI Key: FPALBLRPJDYUOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol
• CAS No.: 2034533-23-6

Description

1-(4-fluorophenyl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)cyclopropanecarboxamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a cyclopropane carboxamide derivative, which is synthesized through a multi-step process involving various chemical reactions. The compound has shown promising results in various research studies, and its potential applications in the fields of medicine, biochemistry, and pharmacology are currently being explored.

Scientific Research Applications

Synthesis and Characterization

Research has been dedicated to the synthesis of fluorinated pyrazoles, which are of interest as building blocks in medicinal chemistry due to their functional groups that allow further functionalization. A synthetic strategy has been developed for new 3-amino-4-fluoropyrazoles, highlighting the versatility of fluorinated compounds in synthesizing biologically relevant molecules (Riccardo Surmont et al., 2011).

Antimicrobial Activity

The antimicrobial potential of chitosan Schiff bases derived from heteroaryl pyrazole derivatives has been investigated. This research demonstrates the application of such compounds in developing antimicrobial agents. The study found that the antimicrobial activity varied with the type of Schiff base moiety, indicating the critical role of structural features in biological activity (A. Hamed et al., 2020).

Antitubercular Properties

The antitubercular properties of pyrazinamide Mannich bases have been explored, revealing the potential of pyrazole derivatives in combating Mycobacterium tuberculosis. Among the synthesized compounds, one demonstrated significant in vitro and in vivo activity, underscoring the promise of such chemical entities in antitubercular therapy (D. Sriram et al., 2006).

Crystal Packing and Aromaticity

Studies on the crystal packing of furan/thiophene carboxamide compounds have shown the supramolecular effect of aromaticity. This research provides insights into how aromaticity influences the molecular assembly and stability of these compounds, contributing to the understanding of their physical properties and potential applications (Maryam Rahmani et al., 2016).